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Compound of Interest

Compound Name:
N-benzyl-2-

oxocyclopentanecarboxamide

Cat. No.: B1279710 Get Quote

This technical guide provides a comprehensive overview of N-benzyl-2-
oxocyclopentanecarboxamide, including its chemical identity, physicochemical properties,

and a detailed experimental protocol for its synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical Identity
IUPAC Name: N-benzyl-2-oxocyclopentane-1-carboxamide[1]

Synonyms:[1][2]

2-Oxo-cyclopentanecarboxylic acid benzylamide

N-benzyl-2-oxocyclopentanecarboxamide

N-benzyl-2-oxo-cyclopentanecarboxamide

2799-86-2 (CAS Number)

DTXSID10472870

RefChem:363296
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DTXCID50423684

MFCD17011812

SCHEMBL20292402

AKOS015855327

AS-63317

DB-031158

CS-0037178

W13156

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-benzyl-2-

oxocyclopentane-1-carboxamide.

Property Value Source

Molecular Formula C13H15NO2 PubChem[1]

Molecular Weight 217.26 g/mol PubChem[1]

Melting Point 92 °C MySkinRecipes[3]

Boiling Point (Predicted) 461.2±44.0 °C MySkinRecipes[3]

Density (Predicted) 1.168±0.06 g/cm³ MySkinRecipes[3]

XLogP3-AA 2 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]
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Experimental Protocol: Synthesis
A reported method for the synthesis of N-benzyl-2-oxocyclopentane-1-carboxamide involves

the enzymatic amidation of a cyclic β-keto ester.[4]

Reaction: Ethyl 2-oxocyclopentanecarboxylate + Benzylamine → N-benzyl-2-oxocyclopentane-

1-carboxamide

Reagents and Materials:

Ethyl 2-oxocyclopentanecarboxylate

Benzylamine

Immobilized lipase from Candida antarctica (SP 435A)

1,4-Dioxane

Procedure:[4]

Dissolve Ethyl 2-oxocyclopentanecarboxylate and Benzylamine in 1,4-dioxane.

Add immobilized lipase from Candida antarctica (SP 435A) to the solution.

Maintain the reaction mixture at 30°C for 48 hours.

Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC).

Upon completion, filter the enzyme from the reaction mixture.

Remove the solvent under reduced pressure.

Purify the crude product, if necessary, by column chromatography or recrystallization.

Yield: 88%[4]
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Reactants:
Ethyl 2-oxocyclopentanecarboxylate

Benzylamine

Enzyme:
Immobilized Lipase (SP 435A)

Solvent:
1,4-Dioxane

Reaction Conditions:
30°C, 48 hours

Mixing Workup:
1. Filtration of enzyme
2. Solvent evaporation

Completion Purification:
(e.g., Column Chromatography)

Product:
N-benzyl-2-oxocyclopentane-

1-carboxamide
(88% Yield)

Click to download full resolution via product page

Synthesis workflow for N-benzyl-2-oxocyclopentane-1-carboxamide.

Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available information regarding the specific

biological activities, mechanism of action, or associated signaling pathways for N-benzyl-2-

oxocyclopentane-1-carboxamide. While research exists on the biological activities of other

benzamide derivatives, these findings cannot be directly extrapolated to the title compound

without specific experimental validation.[5][6][7]

The general approach to characterizing the biological activity of a novel compound such as this

would involve a series of in vitro and in vivo assays. A hypothetical workflow for such a

preliminary investigation is outlined below.
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Compound Synthesis & Characterization

In Vitro Screening

Data Analysis & SAR

Lead Optimization

Synthesis of Analogs

Purification & QC

Target Binding Assays

Cell-Based Assays

Activity Data Analysis

Structure-Activity
Relationship (SAR)

Lead Compound
Selection

Further Synthesis
& Testing

Iterative Improvement

Click to download full resolution via product page

A generalized workflow for Structure-Activity Relationship (SAR) studies.
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Further research is required to elucidate the potential biological functions of N-benzyl-2-

oxocyclopentane-1-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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